Cas no 27465-51-6 (1-(4-Ethylphenyl)propan-1-one)

• Product Name: 1-(4-Ethylphenyl)propan-1-one
• CAS No: 27465-51-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00191646
• CID: 53157
• PubChem ID: 87569714
• Update Time: 2025-08-05

1-(4-Ethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)propan-1-one
• p-ethylpropiophenone
• 4-cthyl proplophenone
• 1-(4-ETHYL-PHENYL)-PROPAN-1-ONE
• 4'-ETHYLPROPIOPHENONE
• ETHYL 4-ETHYLPHENYL KETONE
• 1-(4-Ethylphenyl)-1-propanone
• The ethyl benzene acetone
• 4-Ethyl Propiophenone
• 3sz9
• 41-Oxo-1-aethyl-4-propyl-benzol
• 4-Ethylpropiophenone
• 1-Propanone, 1-(4-ethylphenyl)-
• VGQRIILEZYZAOE-UHFFFAOYSA-N
• p-Ethyl Propiophenone
• p-Aethylpropiophenon
• 4-Athylpropiophenon
• VGQRIILEZYZAOE-UHFFFAOYSA-
• 1-Propanone,1-(4-ethylphenyl)-
• 1-(4-Ethylphenyl)-1-propanone #
• SBB063981
• ST
• 27465-51-6
• SCHEMBL1687863
• AC-10732
• EN300-40806
• E0461
• InChI=1/C11H14O/c1-3-9-5-7-10(8-6-9)11(12)4-2/h5-8H,3-4H2,1-2H3
• Q27461321
• FT-0653656
• A819077
• Z285137084
• AKOS000163012
• DTXSID40342678
• MFCD00191646
• DS-17932
• SY040616
• CS-W010854
• 4 inverted exclamation mark -Ethylpropiophenone
• FT-0618422
• ALBB-002889
• STK500495

• MDL： MFCD00191646
• Inchi： 1S/C11H14O/c1-3-9-5-7-10(8-6-9)11(12)4-2/h5-8H,3-4H2,1-2H3
• InChI Key： VGQRIILEZYZAOE-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.977(lit.)
• Melting Point: No data available
• Boiling Point: 246°C(lit.)
• Flash Point: 103.2±16.5 °C
• Refractive Index: 1.5220-1.5260
• PSA: 17.07000
• LogP: 2.84170
• Solubility: Not determined

1-(4-Ethylphenyl)propan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD13252)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones

Additional information on 1-(4-Ethylphenyl)propan-1-one

1-(4-Ethylphenyl)propan-1-one (CAS No. 27465-51-6): Properties, Applications, and Market Insights

1-(4-Ethylphenyl)propan-1-one (CAS No. 27465-51-6) is an organic compound belonging to the class of aromatic ketones. This compound, also known as 4-ethylpropiophenone, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, fragrances, and specialty chemicals. With the increasing demand for high-purity ketone derivatives in research and industrial applications, 1-(4-Ethylphenyl)propan-1-one has become a subject of interest for chemists and manufacturers alike.

The molecular structure of 1-(4-Ethylphenyl)propan-1-one features an ethyl group at the para position of the benzene ring, attached to a propanone moiety. This configuration contributes to its unique physicochemical properties, including a boiling point of approximately 250-255°C and a molecular weight of 162.23 g/mol. Recent studies have explored its potential as an intermediate in the synthesis of pharmaceutical active ingredients, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) agents.

In the fragrance industry, 1-(4-Ethylphenyl)propan-1-one is valued for its ability to impart warm, woody, and slightly sweet olfactory notes. Perfumers frequently incorporate this compound into luxury fragrance formulations, where it serves as a fixative to enhance the longevity of scent compositions. The growing consumer preference for long-lasting perfumes has driven research into optimizing the use of such ketone derivatives in modern fragrance chemistry.

The global market for 1-(4-Ethylphenyl)propan-1-one has shown steady growth, with Asia-Pacific emerging as the fastest-growing region due to expanding pharmaceutical and personal care industries. Manufacturers are increasingly focusing on developing eco-friendly synthesis routes for this compound, responding to the chemical industry's sustainability initiatives. Recent advancements in catalytic hydrogenation processes have improved the production efficiency while reducing environmental impact.

Analytical characterization of 1-(4-Ethylphenyl)propan-1-one typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for pharmaceutical and cosmetic applications. Quality control protocols have become increasingly rigorous as regulatory standards for chemical intermediates continue to evolve worldwide.

Research into novel applications of 1-(4-Ethylphenyl)propan-1-one has expanded in recent years. Scientists are investigating its potential as a building block for advanced materials, including liquid crystals and organic semiconductors. The compound's aromatic structure and ketone functionality make it an attractive candidate for materials science applications, particularly in the development of organic electronic devices.

Storage and handling recommendations for 1-(4-Ethylphenyl)propan-1-one emphasize protection from light and moisture, with optimal storage conditions in cool, dry environments. While not classified as hazardous under normal handling conditions, standard laboratory safety protocols should be followed when working with this chemical. The compound's stability profile makes it suitable for long-term storage when proper conditions are maintained.

The synthesis of 1-(4-Ethylphenyl)propan-1-one typically involves Friedel-Crafts acylation reactions, with recent innovations focusing on greener alternatives using solid acid catalysts. These developments align with the pharmaceutical industry's push toward sustainable chemistry practices. Process optimization has led to improved yields and reduced byproduct formation, enhancing the economic viability of large-scale production.

Future prospects for 1-(4-Ethylphenyl)propan-1-one appear promising, with anticipated growth in demand from both established and emerging applications. The compound's versatility as a chemical intermediate positions it well to meet the evolving needs of multiple industries. Ongoing research into its biological activities may uncover additional therapeutic applications, further expanding its market potential in the coming years.